Cas no 1806974-99-1 (4-Chloro-3-cyano-6-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Chloro-3-cyano-6-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806974-99-1
• MF: C₈H₃ClF₂N₂O
• MW: 216.572027444839
• CID: 4865729
• Update Time: 2025-05-20

4-Chloro-3-cyano-6-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-cyano-6-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3ClF2N2O/c9-5-1-6(8(10)11)13-7(3-14)4(5)2-12/h1,3,8H
• InChI Key： LVBCUIZICDAXBM-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=O)N=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.6
• Topological Polar Surface Area: 53.8

Additional information on 4-Chloro-3-cyano-6-(difluoromethyl)pyridine-2-carboxaldehyde

4-Chloro-3-cyano-6-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806974-99-1)

The compound 4-Chloro-3-cyano-6-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806974-99-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule incorporates a pyridine ring substituted with chlorine, cyano, difluoromethyl, and aldehyde groups, making it a versatile platform for further functionalization and exploration in research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to interact with biological targets such as enzymes and receptors. The chlorine and cyano groups in this compound contribute to its electronic characteristics, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. These properties make it a promising candidate for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The difluoromethyl group attached to the pyridine ring introduces additional functionality, including increased lipophilicity and stability. This modification is particularly advantageous in medicinal chemistry, where lipophilic substituents can improve drug absorption and bioavailability. Recent research has demonstrated that compounds with similar substitutions exhibit enhanced pharmacokinetic profiles, making them more suitable for clinical applications.

The aldehyde group at position 2 of the pyridine ring provides a site for further chemical modifications, such as condensation reactions or cross-coupling reactions. These reactions can lead to the creation of more complex molecular architectures with tailored properties. For instance, the aldehyde group can be used to form imines or other heterocyclic structures, expanding the scope of potential applications in materials science and organic synthesis.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of pyridine derivatives, reducing production costs and minimizing environmental impact. These developments have made it easier for researchers to access this compound for further studies.

From an application standpoint, 4-Chloro-3-cyano-6-(difluoromethyl)pyridine-2-carboxaldehyde has shown promise in several areas. In agriculture, it has been investigated as a potential herbicide due to its ability to inhibit key enzymatic pathways in plants. In materials science, its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors or light-emitting diodes (LEDs). Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored in various chemical synthesis routes.

Recent studies have also focused on the environmental impact of this compound. Researchers have evaluated its biodegradability under different conditions and assessed its potential toxicity to aquatic organisms. These studies are crucial for ensuring that any industrial or agricultural applications of this compound are sustainable and environmentally friendly.

In conclusion, 4-Chloro-3-cyano-6-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806974-99-1) is a multifaceted compound with significant potential across diverse fields. Its unique structure and functional groups make it a valuable tool for researchers in medicinal chemistry, materials science, and agricultural chemistry. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.